Cas no 67860-39-3 (1-Propanone, 1-(2-methyl-4-pyrimidinyl)-)

• Product Name: 1-Propanone, 1-(2-methyl-4-pyrimidinyl)-
• CAS No: 67860-39-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 394016
• PubChem ID: 13153452
• Update Time: 2025-04-19

1-Propanone, 1-(2-methyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-methyl-4-pyrimidinyl)-
• 1-(2-methylpyrimidin-4-yl)propan-1-one
• 1-Propanone, 1-(2-methyl-4-pyrimidinyl)- (9CI)
• DTXSID40522534
• 67860-39-3
• SCHEMBL11451174
• AKOS017413702

• Inchi： 1S/C8H10N2O/c1-3-8(11)7-4-5-9-6(2)10-7/h4-5H,3H2,1-2H3
• InChI Key： FBXLHVPFXKEIKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C)N=1)CC

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.8Ų